N-(Tert-butoxycarbonyl)aminoferrocene

• InChI: InChI=1S/C10H14NO2.C5H5.Fe/c1-10(2,3)13-9(12)11-8-6-4-5-7-8;1-2-4-5-3-1;/h4-7H,1-3H3,(H,11,12);1-5H
• InChI Key: FPVUHGGVOZDUQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N[C]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[Fe]
• Molecular Formula: C15H19FeNO2
• Molecular Weight: 301.16 g/mol

Description

“N-(Tert-butoxycarbonyl)aminoferrocene” is a chemical compound with the molecular formula C15H19FeNO2 and a molecular weight of 301.17. It is also known as N-Boc-aminoferrocene.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 15 carbon atoms, 19 hydrogen atoms, 1 iron atom, 1 nitrogen atom, and 2 oxygen atoms. The compound is solid at 20°C.

Physical And Chemical Properties Analysis

“this compound” is a solid at 20°C. It has a molecular weight of 301.17. The compound should be stored at a temperature between 0-10°C and it is heat sensitive.

Scientific Research Applications

Synthesis and Conformational Analysis

Research has demonstrated the synthesis of ferrocene derivatives with chiral and achiral arms based on α-amino acids attached to cyclopentadienyl rings. These compounds, prepared from N-Boc-protected 1′-aminoferrocene-1-carboxylic acids, exhibit diverse conformational preferences in solid and solution states, elucidated through X-ray crystallography, circular dichroism (CD) spectroscopy, NMR, IR spectroscopy, and molecular modeling. The study highlights the influence of the amino acid side chain's steric bulk on the conformers' stability and the potential for selective conformer stabilization by varying the solvent environment (Semenčić et al., 2009).

Surface Attachment Chemistry

Aminoferrocene has been utilized as an electroactive indicator to investigate carbodiimide coupling reactions on carboxylic acid-functionalized self-assembled monolayers. This study provides insights into the optimization of attachment chemistry conditions and demonstrates the application of aminoferrocene in preparing probe-DNA-coated surfaces for DNA sensing, highlighting its role in biosensing technologies (Booth et al., 2015).

Metallated Bioconjugates

Aminoferrocene has been incorporated into the C-terminus of various amino acids using HBTU/HOBt coupling protocols, resulting in the synthesis of bioconjugates characterized by multiple spectroscopic techniques. This research opens pathways for the development of metallated bioconjugates with potential applications in medicinal chemistry and bioorganic chemistry (Jios et al., 2007).

Amino Acid-Based Polyacetylenes

The synthesis and polymerization of amino acid-derived acetylene monomers, such as N-(tert-butoxycarbonyl)-l-alanine derivatives, have been explored, revealing significant insights into the properties of the resulting polymers. These studies contribute to the understanding of polymer science and could lead to the development of novel polymeric materials with specific functionalities (Gao et al., 2003).

Safety and Hazards

“N-(Tert-butoxycarbonyl)aminoferrocene” is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), with the respiratory system being a target organ.